Cas no 423156-83-6 (3-[(4-chlorophenyl)methoxy]-4-methoxybenzaldehyde)

• Product Name: 3-[(4-chlorophenyl)methoxy]-4-methoxybenzaldehyde
• CAS No: 423156-83-6
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD01590671
• CID: 326732
• PubChem ID: 876941
• Update Time: 2025-05-21

3-[(4-chlorophenyl)methoxy]-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-((4-Chlorobenzyl)oxy)-4-methoxybenzaldehyde
• 3-[(4-Chlorobenzyl)oxy]-4-methoxybenzaldehyde
• 3-[(4-chlorophenyl)methoxy]-4-methoxybenzaldehyde
• Benzaldehyde,3-[(4-chlorophenyl)methoxy]-4-methoxy-
• BB_SC-3603
• EN300-302798
• DTXSID10358089
• 423156-83-6
• Z25631634
• Oprea1_426318
• VS-03806
• AKOS000104795
• CS-0215825
• SR-01000222812-1
• SR-01000222812
• 3-(4-Chlorobenzyloxy)-4-methoxybenzaldehyde
• Oprea1_331260
• 3-(4-chloro-benzyloxy)-4-methoxy-benzaldehyde, AldrichCPR
• MFCD01590671

• MDL： MFCD01590671
• Inchi： 1S/C15H13ClO3/c1-18-14-7-4-12(9-17)8-15(14)19-10-11-2-5-13(16)6-3-11/h2-9H,10H2,1H3
• InChI Key： YAOBGNSGZATOPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 276.05500
• Monoisotopic Mass: 276.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 419.9±35.0 °C at 760 mmHg
• Flash Point: 170.0±24.9 °C
• PSA: 35.53000
• LogP: 3.74010
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-[(4-chlorophenyl)methoxy]-4-methoxybenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-[(4-chlorophenyl)methoxy]-4-methoxybenzaldehyde

3-[(4-Chlorophenyl)methoxy]-4-methoxybenzaldehyde (CAS No. 423156-83-6): A Versatile Chemical Intermediate for Modern Applications

3-[(4-Chlorophenyl)methoxy]-4-methoxybenzaldehyde (CAS No. 423156-83-6) is a specialized organic compound that has gained significant attention in pharmaceutical and fine chemical industries. This benzaldehyde derivative features a unique molecular structure combining chlorophenyl and methoxy functional groups, making it valuable for synthesizing various bioactive molecules.

The compound's chemical structure consists of a benzaldehyde core substituted with a 4-chlorobenzyloxy group at the 3-position and a methoxy group at the 4-position. This specific arrangement contributes to its intermediate properties in organic synthesis, particularly in the development of pharmaceutical ingredients and specialty chemicals.

Recent trends in green chemistry have highlighted the importance of compounds like 3-[(4-chlorophenyl)methoxy]-4-methoxybenzaldehyde as building blocks for more sustainable pharmaceutical production. Researchers are particularly interested in its potential applications in developing novel drug candidates, especially in areas such as central nervous system therapeutics and anti-inflammatory agents.

The synthesis route for this compound typically involves selective etherification and formylation reactions. Current optimization efforts focus on improving yield efficiency and reducing environmental impact, aligning with the pharmaceutical industry's push toward greener synthetic pathways.

From a market perspective, the demand for 3-[(4-chlorophenyl)methoxy]-4-methoxybenzaldehyde has shown steady growth, particularly from contract research organizations and pharmaceutical developers. The compound's versatility as a chemical intermediate makes it valuable for creating libraries of potential drug molecules through combinatorial chemistry approaches.

Quality control standards for this compound typically require high purity levels (often >98%), with characterization performed using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These rigorous standards ensure its suitability for sensitive pharmaceutical applications and research purposes.

In terms of storage and handling, 3-[(4-chlorophenyl)methoxy]-4-methoxybenzaldehyde should be kept in cool, dry conditions away from strong oxidizers. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this chemical compound.

The future outlook for this specialty chemical appears promising, with potential applications expanding into material science and agrochemical research. Its structural features make it interesting for developing new functional materials with specific electronic or optical properties.

For researchers and manufacturers, understanding the structure-activity relationship of 3-[(4-chlorophenyl)methoxy]-4-methoxybenzaldehyde is crucial for unlocking its full potential. The compound's electronic properties and steric effects influence its reactivity in various synthetic transformations.

Current patent literature reveals growing interest in derivatives of this compound for various applications, particularly in medicinal chemistry. The chloro and methoxy substituents provide handles for further chemical modifications, making it a versatile starting material for drug discovery programs.

From an industrial perspective, manufacturers of 3-[(4-chlorophenyl)methoxy]-4-methoxybenzaldehyde are focusing on scaling up production while maintaining consistent quality. The development of robust synthetic methodologies and purification processes remains an active area of process chemistry research.

In analytical applications, this compound serves as a valuable reference standard and chromatographic marker due to its distinctive UV absorption characteristics. Its well-defined spectral properties make it useful for method development in analytical chemistry laboratories.

The global market for benzaldehyde derivatives like this compound continues to expand, driven by increasing R&D investments in pharmaceutical innovation and specialty chemicals. Market analysts project steady growth in demand, particularly from emerging pharmaceutical markets in Asia.

For researchers working with 3-[(4-chlorophenyl)methoxy]-4-methoxybenzaldehyde, understanding its reactivity patterns is essential. The aldehyde group participates in various condensation reactions, while the aromatic system can undergo electrophilic substitutions under appropriate conditions.

Recent advances in computational chemistry have enabled better prediction of this compound's behavior in synthetic pathways. Molecular modeling studies help optimize reaction conditions and predict potential metabolic pathways for pharmaceutical applications.

As the chemical industry moves toward more sustainable practices, the development of eco-friendly synthesis routes for compounds like 3-[(4-chlorophenyl)methoxy]-4-methoxybenzaldehyde gains importance. Researchers are exploring catalytic methods and alternative solvents to improve the environmental profile of its production.

In conclusion, 3-[(4-chlorophenyl)methoxy]-4-methoxybenzaldehyde (CAS No. 423156-83-6) represents an important chemical building block with diverse applications in pharmaceutical research and specialty chemical development. Its unique structural features and synthetic versatility ensure its continued relevance in modern chemical sciences.